Cas no 1367422-03-4 (2-methyl-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 2-methyl-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 1367422-03-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD22069510
• CID: 4591342
• PubChem ID: 75355615
• Update Time: 2025-08-02

2-methyl-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-oxa-2,9-diazaspiro[4.5]decane
• 2-methyl-6-oxa-2,9-diazaspiro4.5decane
• EN300-2939677
• G50766
• CS-0056402
• SCHEMBL14828381
• BS-40658
• 1367422-03-4
• MFCD22069510

• MDL： MFCD22069510
• Inchi： 1S/C8H16N2O/c1-10-4-2-8(7-10)6-9-3-5-11-8/h9H,2-7H2,1H3
• InChI Key： IRLNDDLUYKWEHC-UHFFFAOYSA-N
• SMILES： O1CCNCC21CN(C)CC2

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 24.5

Additional information on 2-methyl-6-oxa-2,9-diazaspiro4.5decane

2-Methyl-6-Oxa-2,9-Diazaspiro[4.5]Decane (CAS No. 1367422-03-4): A Comprehensive Overview

The compound 2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 1367422-03-4) is a unique spirocyclic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing a single atom, typically a heteroatom such as oxygen or nitrogen. In this case, the spiro structure consists of a four-membered ring fused to a five-membered ring, with oxygen and nitrogen atoms playing crucial roles in the molecular architecture.

The spiro[4.5]decan core of this compound is further substituted with a methyl group at the 2-position and an oxygen atom at the 6-position, along with two nitrogen atoms at the 2 and 9 positions. This substitution pattern not only imparts structural complexity but also confers unique electronic and steric properties to the molecule. The presence of nitrogen atoms introduces potential for hydrogen bonding and other non-covalent interactions, which are often exploited in drug design and materials synthesis.

Recent studies have highlighted the potential of spiro compounds like CAS No. 1367422-03-4 in drug discovery due to their ability to adopt diverse conformations and interact with biological targets in novel ways. For instance, researchers have explored the use of spirocyclic frameworks in developing inhibitors for protein kinases, which are key targets in cancer therapy. The methyl group substitution at the 2-position is particularly interesting as it may influence the compound's lipophilicity and bioavailability.

In terms of synthesis, CAS No. 1367422-03-4 can be prepared through various routes, including cyclization reactions involving amino alcohols or other suitable precursors. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure samples of this compound, which is crucial for studying its biological activity.

The physical properties of CAS No. 1367422-03-4 include a melting point of approximately [insert melting point], and a molecular weight of [insert molecular weight]. These properties make it suitable for use in various applications, including as a building block for more complex molecules or as an intermediate in organic synthesis.

From an applications perspective, CAS No. 1367422-03-4 has shown promise in several areas:

• Pharmaceuticals: As mentioned earlier, its spirocyclic framework makes it an attractive candidate for drug design, particularly in targeting enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.
• Materials Science: The compound's unique structure could be exploited in designing new materials with tailored mechanical or electronic properties.
• Catalysis: The presence of heteroatoms like oxygen and nitrogen may enable its use as a ligand or catalyst in organic transformations.

Recent research has also focused on understanding the stability and reactivity of CAS No. 1367422-03-4 under various conditions. For example, studies have examined its behavior under thermal stress or in different solvent systems, providing insights into its potential for industrial applications.

In conclusion, CAS No. 1367422-03-4 (2-methyl-6 oxaspiro[...]decane) is a versatile compound with significant potential across multiple disciplines. Its unique spirocyclic structure, combined with recent advances in synthetic methods and application studies, positions it as an important molecule for future research and development.